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Compound of Interest

Compound Name: N-Formylindoline

Cat. No.: B030428

N-Formylindoline: A Technical Overview

This guide provides a detailed summary of the core molecular properties of N-Formylindoline,
a derivative of indoline. The information is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry.

Core Molecular Data

The fundamental quantitative data for N-Formylindoline is presented below, offering a clear
summary of its molecular composition and weight.

Property Value
Molecular Formula CoHaNO
Molecular Weight 147.17 g/mol [1][2][3]

Carbon (C), Hydrogen (H), Nitrogen (N),

Elemental Composition
Oxygen (O)

Synthesis of Formylated Indole Derivatives: An
Experimental Protocol

While specific experimental protocols for the direct synthesis of N-Formylindoline are not
readily available in the public literature, a common method for the formylation of the related
compound, indole, is the Vilsmeier-Haack reaction. This procedure provides a representative
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example of how a formyl group can be introduced onto an indole or similar heterocyclic
scaffold.

Reaction: Formylation of Indole to produce Indole-3-aldehyde
Reagents:

e Indole

e Phosphorus oxychloride (POCIs)

e N,N-Dimethylformamide (DMF)

¢ Sodium Hydroxide (NaOH)

e |ce

Procedure:

N,N-Dimethylformamide is cooled in an ice-salt bath.

e Phosphorus oxychloride is added dropwise to the cooled DMF with stirring to form the
Vilsmeier reagent.

¢ A solution of indole in DMF is then added to the Vilsmeier reagent at a controlled
temperature.

¢ The reaction mixture is stirred and the temperature is raised to 35°C.
e The resulting solution is then hydrolyzed by adding it to a mixture of ice and water.
o The mixture is made alkaline by the addition of a sodium hydroxide solution.

e The suspension is heated to boiling and then allowed to cool, promoting the precipitation of
the product.

e The crude product, indole-3-aldehyde, is collected by filtration, washed with water, and then
air-dried.
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Elemental Composition of N-Formylindoline

The following diagram illustrates the elemental makeup of the N-Formylindoline molecule

based on its chemical formula, CoHaNO.
Elemental Composition of N-Formylindoline (CsHsNO)

N-Formylindoline
CoHaNO

Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O)
9 atoms 9 atoms 1 atom 1 atom

Click to download full resolution via product page

Elemental makeup of N-Formylindoline.

It is important to note that while N-Formylindoline is a structurally defined chemical, there is
limited publicly available information regarding its specific biological activity or involvement in
signaling pathways. The provided synthesis protocol is for a related, but structurally different,
compound and should be considered as a general example of a formylation reaction in this
chemical space. Further research is required to elucidate the specific biological roles and

synthetic routes for N-Formylindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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